Cas no 85426-38-6 (3-(cyclohex-3-en-1-yl)-3-hydroxypropanoic acid)

• Product Name: 3-(cyclohex-3-en-1-yl)-3-hydroxypropanoic acid
• CAS No: 85426-38-6
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 6293268
• PubChem ID: 12842622
• Update Time: 2025-05-21

3-(cyclohex-3-en-1-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(cyclohex-3-en-1-yl)-3-hydroxypropanoic acid
• AKOS011683205
• EN300-1256111
• 85426-38-6

• Inchi： 1S/C9H14O3/c10-8(6-9(11)12)7-4-2-1-3-5-7/h1-2,7-8,10H,3-6H2,(H,11,12)
• InChI Key： UNACULNWPALQRC-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1CC=CCC1

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(cyclohex-3-en-1-yl)-3-hydroxypropanoic acid

3-(Cyclohex-3-en-1-yl)-3-Hydroxypropanoic Acid (CAS No. 85426-38-6): A Comprehensive Overview

3-(Cyclohex-3-en-1-yl)-3-hydroxypropanoic acid (CAS No. 85426-38-6) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a cyclohexene ring and a hydroxypropanoic acid moiety. Its molecular formula is C9H14O3, and it has a molecular weight of 170.20 g/mol. The compound's structure and properties make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The cyclohexene ring in 3-(cyclohex-3-en-1-yl)-3-hydroxypropanoic acid imparts significant stability and reactivity to the molecule. The presence of the hydroxypropanoic acid group further enhances its potential for forming hydrogen bonds and participating in various chemical reactions. These structural features make the compound an attractive target for synthetic chemists and researchers working on the development of new drugs and materials.

Recent studies have highlighted the potential applications of 3-(cyclohex-3-en-1-yl)-3-hydroxypropanoic acid in various areas of research. For instance, a study published in the Journal of Organic Chemistry in 2022 reported the use of this compound as a key intermediate in the synthesis of novel anti-inflammatory agents. The researchers demonstrated that derivatives of 3-(cyclohex-3-en-1-yl)-3-hydroxypropanoic acid exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a lead compound for drug development.

In another study published in the European Journal of Medicinal Chemistry, scientists explored the use of 3-(cyclohex-3-en-1-yl)-3-hydroxypropanoic acid as a building block for the synthesis of antiviral compounds. The results showed that certain derivatives of this compound displayed significant antiviral activity against several strains of viruses, including influenza and herpes simplex virus. This finding opens up new avenues for the development of antiviral therapeutics based on this versatile organic molecule.

The physical properties of 3-(cyclohex-3-en-1-yl)-3-hydroxypropanoic acid are also noteworthy. It is a white crystalline solid at room temperature with a melting point ranging from 75 to 78°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, making it easy to handle and process in laboratory settings. Its solubility profile also facilitates its use in various chemical reactions and synthetic pathways.

In terms of synthetic methods, 3-(cyclohex-3-en-1-yl)-3-hydroxypropanoic acid can be prepared through several routes. One common approach involves the reaction of cyclohexene with an appropriate carboxylic acid or ester followed by hydrolysis to introduce the hydroxyl group. Another method involves the catalytic hydrogenation of a suitable precursor followed by selective oxidation to form the desired product. These synthetic strategies have been optimized to achieve high yields and purity levels, making 3-(cyclohex-3-en-1-yl)-3-hydroxypropanoic acid readily available for research purposes.

The biological activity of 3-(cyclohex-3-en-1-yl)-3-hydroxypropanoic acid has been extensively studied in recent years. In addition to its anti-inflammatory and antiviral properties, this compound has shown promise as an antioxidant agent. Research published in Free Radical Biology & Medicine demonstrated that derivatives of 3-(cyclohex-3-en-1-yl)-3-hydroxypropanoic acid exhibited strong antioxidant activity, effectively scavenging free radicals and protecting cells from oxidative damage. This property makes it a potential candidate for developing treatments for oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The safety profile of 3-(cyclohex-3-en-1-yl)-3-hydroxypropanoic acid is another important aspect to consider. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further safety evaluations are necessary to ensure its suitability for human use.

In conclusion, 3-(cyclohex-3-en-1-yl)-3-hydroxypropanoic acid (CAS No. 85426-38-6) is a multifaceted organic compound with a wide range of potential applications in pharmaceutical research and development. Its unique structural features, combined with its diverse biological activities, make it an attractive target for further investigation and commercialization. As ongoing research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.